Cas no 306935-76-2 (2-Butenoic acid,4-[(2,5-dichlorophenyl)amino]-4-oxo-)

• Product Name: 2-Butenoic acid,4-[(2,5-dichlorophenyl)amino]-4-oxo-
• CAS No: 306935-76-2
• MF: C₁₀H₇Cl₂NO₃
• MW: 260.073480844498
• CID: 300143
• PubChem ID: 1551520
• Update Time: 2025-04-19

2-Butenoic acid,4-[(2,5-dichlorophenyl)amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-[(2,5-dichlorophenyl)amino]-4-oxo-
• 3-(2,5-DICHLORO-PHENYLCARBAMOYL)-ACRYLIC ACID
• N-(2,5-DICHLOROPHENYL)MALEAMIC ACID
• 4-(2,5-dichloroanilino)-4-oxo-2-butenoic acid
• AKOS AUF0566
• ASISCHEM D13261
• 31460-32-9
• (Z)-4-((2,5-dichlorophenyl)amino)-4-oxobut-2-enoic acid
• (Z)-4-(2,5-dichloroanilino)-4-oxobut-2-enoic acid
• (2Z)-4-[(2,5-Dichlorophenyl)amino]-4-oxo-2-butenoic acid
• 5135-47-7
• 306935-76-2
• F1097-0012
• MFCD00082906
• SR-01000196565
• (Z)-4-((2,5-dichlorophenyl)amino)-4-oxobut-2-enoicacid
• DTXSID001200481
• AKOS000296115
• SR-01000196565-1

• Inchi： 1S/C10H7Cl2NO3/c11-6-1-2-7(12)8(5-6)13-9(14)3-4-10(15)16/h1-5H,(H,13,14)(H,15,16)/b4-3-
• InChI Key： WSKTYRGKGHEEDM-ARJAWSKDSA-N
• SMILES： ClC1C=CC(=CC=1NC(/C=C\C(=O)O)=O)Cl

Computed Properties

• Exact Mass: 258.98000
• Monoisotopic Mass: 258.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• PSA: 66.40000
• LogP: 2.64570

2-Butenoic acid,4-[(2,5-dichlorophenyl)amino]-4-oxo- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides